Cas no 21172-31-6 (2-[3-(trifluoromethyl)phenyl]acetaldehyde)

2-[3-(trifluoromethyl)phenyl]acetaldehyde structure

21172-31-6 structure

Product Name:2-[3-(trifluoromethyl)phenyl]acetaldehyde

CAS No:21172-31-6

Molecular Formula:C₉H₇OF₃

Molecular Weight:188.14648

MDL:MFCD08703365

CID:911246

PubChem ID:21246339

2-[3-(trifluoromethyl)phenyl]acetaldehyde Properties

Names and Identifiers

- 2-(3-(Trifluoromethyl)phenyl)acetaldehyde
- 2-[3-(trifluoromethyl)phenyl]acetaldehyde
- (3-trifluoromethylphenyl)acetaldehyde
- (3-Trifluoromethyl-phenyl)-acetaldehyde
- (m-trifluoromethylphenyl) acetaldehyde
- [3-(trifluoromethyl)phenyl]acetaldehyde
- 3-(trifluoromethyl)-phenyl acetaldehyde
- 3-trifluoromethylphenylacetaldehyde
- AB48484
- AG-E-55310
- AK126695
- CTK4E6013
- KB-162539
- m-(trifluoromethyl)phenylacetaldehyde
- EN300-323131
- 21172-31-6
- F1913-0620
- AKOS010078552
- MFCD08703365
- SCHEMBL39835
- CS-0216039
- Z1020779920
- DTXSID80611597
- DA-19286
- +Expand
- MDL： MFCD08703365
- InChIKey： LFHOLZIJDWJFKT-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H7F3O/c10-9(11,12)8-3-1-2-7(6-8)4-5-13/h1-3,5-6H,4H2
- SMILES： C1=CC(=CC(=C1)C(F)(F)F)CC=O

Computed Properties

Exact Mass: 188.04491
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 188.04489933g/mol
Heavy Atom Count: 13
Complexity: 176
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

2-[3-(trifluoromethyl)phenyl]acetaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007PD1-50mg	2-(3-(Trifluoromethyl)phenyl)acetaldehyde	21172-31-6	95%	50mg	$183.00
A2B Chem LLC	AD58661-50mg	2-(3-(Trifluoromethyl)phenyl)acetaldehyde	21172-31-6	95%	50mg	$320.00	2024-04-20
Alichem	A019122562-1g	2-(3-(Trifluoromethyl)phenyl)acetaldehyde	21172-31-6	95%	1g	$207.36	2023-09-02
Ambeed	A675736-1g	2-(3-(Trifluoromethyl)phenyl)acetaldehyde	21172-31-6	98+%	1g	$913.0
Chemenu	CM191946-5g	2-(3-(Trifluoromethyl)phenyl)acetaldehyde	21172-31-6	95%	5g	$***	2023-03-29
Crysdot LLC	CD12096562-5g	2-(3-(Trifluoromethyl)phenyl)acetaldehyde	21172-31-6	95+%	5g	$707
Enamine	EN300-323131-0.05g	2-[3-(trifluoromethyl)phenyl]acetaldehyde	21172-31-6	95%	0.05g	$102.0	2023-09-04
eNovation Chemicals LLC	D118973-1g	2-(3-(TRIFLUOROMETHYL)PHENYL)ACETALDEHYDE	21172-31-6	95%	1g	$560	2021-10-20
Life Chemicals	F1913-0620-0.25g	2-[3-(trifluoromethyl)phenyl]acetaldehyde	21172-31-6	95%+	0.25g	$392.0	2023-11-21
TRC	T899323-10mg	2-[3-(trifluoromethyl)phenyl]acetaldehyde	21172-31-6		10mg	$ 50.00	2022-06-02

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21172-31-6 (2-[3-(trifluoromethyl)phenyl]acetaldehyde) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:21172-31-6)2-[3-(trifluoromethyl)phenyl]acetaldehyde

Purity:99%

Quantity:1g

Price($):822.0